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Compound of Interest

Compound Name: 4-Bromoisoquinolin-7-ol
CAS No.: 1783631-45-7
Cat. No.: B1446597
Get Quote
. J

Compound Identity & Significance

4-Bromoisoquinolin-7-ol is a bifunctional isoquinoline scaffold. The C4-bromide serves as a
handle for palladium-catalyzed cross-coupling (Suzuki, Sonogashira), while the C7-hydroxyl
group provides a nucleophilic site for etherification or esterification, often used to attach linker
chains in PROTAC (Proteolysis Targeting Chimera) design.

o |[UPAC Name: 4-bromoisoquinolin-7-ol[1][2][3][4][5][6]
¢ Molecular Formula: C

H
BrNO

¢ Molecular Weight: 224.06 g/mol (based on

Br) / 226.05 g/mol (based on

Br)
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o Key Structural Features: Isoquinoline heterocycle, phenol moiety at C7, bromine atom at C4.

[4]

Synthesis & Isolation Context

Understanding the synthesis is prerequisite to interpreting the spectral impurities. This
compound is typically synthesized via the demethylation of 4-bromo-7-methoxyisoquinoline.

Protocol Summary:

Precursor: 4-Bromo-7-methoxyisoquinoline.[2][4][5]

Reagent: Boron tribromide (BBr

) in Dichloromethane (DCM).

Conditions: -20 °C to Room Temperature (RT), 12 hours.

Isolation: Quench with NaHCO

, extraction with DCM, purification via silica gel chromatography.

Workflow Diagram

4-Bromo-7-methoxyisoquinoline .
(C10H8BrNO) Demethylation

Boron Complex Workup _ | NaHCO3 (ag) Isolation _ | 4-Bromoisoquinolin-7-ol
| Intermediate | Hydrolysis = (C9HBBINO)

BBr3 / DCM
(-20°C to RT)

Click to download full resolution via product page
Figure 1: Synthetic pathway for the isolation of 4-Bromoisoquinolin-7-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data presented below includes experimental values for the direct precursor (4-
bromo-7-methoxyisoquinoline) and the derived spectral characteristics for the target phenol.
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H NMR Data (400 MHz, DMSO-d )

The spectrum is characterized by two distinct singlets for the heteroaromatic protons (H1, H3)

and an AMX spin system for the benzenoid ring (H5, H6, H8).
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Interpretation Logic:

H1 vs H3: H1 is consistently the most downfield signal (~9.2 ppm) due to the combined
electronegativity of the nitrogen and the ring current anisotropy. H3 is slightly upfield (~8.6
ppm) but deshielded by the C4-Bromine.

H5 (d, 8.8 Hz): This proton is on the benzene ring but is spatially close (peri) to the C4-
Bromine. It appears as a doublet due to ortho-coupling with H6.

H8 (d, 2.4 Hz): Located at the C8 position. The small coupling constant (2.4 Hz) is
characteristic of meta-coupling with H6.

Substituent Effect (OMe vs OH): The precursor (7-OMe) shows a methyl singlet at 3.95 ppm.
Upon conversion to 4-Bromoisoquinolin-7-ol, this singlet disappears, and a broad phenolic
singlet appears downfield (>10 ppm). The aromatic shifts (H5, H6, H8) remain largely similar
due to the similar electronic donating effects of -OMe and -OH.

C NMR Signatures (Predicted)

e C1: ~150-152 ppm (C=N characteristic).

e C7 (C-OH): ~158-160 ppm (Deshielded by Oxygen).

e C4 (C-Br): ~115-120 ppm (Shielded by heavy atom effect of Br).

Mass Spectrometry (MS) Analysis

Mass spectrometry is the primary method for confirming the presence of the bromine atom due
to its distinct isotopic signature.

lonization & Isotopic Pattern

e Method: LC-MS (ESI, Positive Mode).

» Mobile Phase: Acetonitrile / Water (with 10 mM NHngcontent-ng-c1989010908=""_nghost-
ng-c2127666394="" class="inline ng-star-inserted">

HCO
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).[415]
e Observed lon: [M+H]
[4][6]
Isotopic Abundance Rule: Bromine exists as two stable isotopes:

Br (50.7%) and

Br (49.3%). This results in a characteristic 1:1 doublet (M and M+2) in the mass spectrum.

Observed [M+H]

Calculated Mass

Isotope ( Relative Intensity
(Neutral)
)
Br 222.96 223.97 100%
Br 224.96 225.97 ~98%

Note: Low-resolution LC-MS reports often cite the average mass or the base peak. The
experimental value found in literature for this compound is often cited as 224.7 (average) or
225 (M+2 peak).

Fragmentation Logic (ESI)

Under Collision-Induced Dissociation (CID), the molecule typically undergoes the following
losses:

e Loss of CO (28 Da): Characteristic of phenols (forming a cyclopentadiene-like cation).
e Loss of Br (79/81 Da): Homolytic cleavage of the C-Br bond.

e Loss of HCN (27 Da): Characteristic of pyridine/isoquinoline ring collapse.
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Figure 2: Predicted ESI fragmentation pathways for 4-Bromoisoquinolin-7-ol.

Infrared (IR) Spectroscopy

IR data is used to confirm the functional group transformation (Demethylation).

Wavenumber (cm
Functional Group Signal Description Diagnostic Value

)

Critical: Confirms
O-H Stretch 3200 - 3400 Broad, Strong presence of phenol

(absent in precursor).

Characteristic of

C=N Stretch 1580 - 1620 Medium, Sharp o

Isoquinoline ring.
) ) Benzenoid ring

C=C Aromatic 1450 - 1500 Multiple Peaks o
skeletal vibrations.

C-O Stretch 1200 - 1250 Strong Phenolic C-O bond.
Aryl bromide (often

C-Br Stretch 1000 - 1075 Weak/Medium obscured in fingerprint

region).

Experimental Validation Protocol

To verify the identity of a synthesized batch, follow this self-validating sequence:
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e Check LC-MS: Look for the "Twin Towers" (1:1 ratio) at m/z 224/226. If only one peak
appears, the halogen is missing or incorrect.

e Check

H NMR:

o Confirm the presence of two low-field singlets (H1, H3).
o Verify the absence of the methoxy singlet (~3.9 ppm).
o Verify the integration of the aromatic region (5 protons total).

e Check Solubility: The product should be soluble in polar aprotic solvents (DMSO, DMF) and
moderately soluble in DCM, but less soluble in non-polar solvents compared to the methoxy
precursor due to the H-bonding capability of the hydroxyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

2. AU2022221386A1 - Cereblon ligands and bifunctional compounds comprising the same -
Google Patents [patents.google.com]

e 3. W02018144649A1 - Cereblon ligands and bifunctional compounds comprising the same -
Google Patents [patents.google.com]

e 4. AU2022221386A1 - Cereblon ligands and bifunctional compounds comprising the same -
Google Patents [patents.google.com]

¢ 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

e 6. WO2018144649A1 - Cereblon ligands and bifunctional compounds comprising the same -
Google Patents [patents.google.com]

e 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
¢ 8. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 4-
Bromoisoquinolin-7-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1446597/docs#technical-guide-spectroscopic-
characterization-of-4-bromoisoquinolin-7-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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